Cas no 1630906-97-6 (5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene)

• Product Name: 5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene
• CAS No: 1630906-97-6
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• MDL: MFCD27988081
• CID: 3164404
• PubChem ID: 91800972
• Update Time: 2025-11-02

5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene
• AKOS025289920
• SB21862
• P14500
• AS-52150
• Benzene, 5-(2-bromoethyl)-1,3-difluoro-2-methoxy-
• CS-0050776
• MFCD27988081
• DTXSID001231656
• 1630906-97-6

• MDL： MFCD27988081
• Inchi： 1S/C9H9BrF2O/c1-13-9-7(11)4-6(2-3-10)5-8(9)12/h4-5H,2-3H2,1H3
• InChI Key： VUJHTLHJEBCCIJ-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C(=C(C=1)F)OC)F

Computed Properties

• Exact Mass: 249.98048g/mol
• Monoisotopic Mass: 249.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene

5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene: A Versatile Building Block in Modern Organic Chemistry and Pharmaceutical Research

5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene (CAS No. 1630906-97-6) is a structurally unique aromatic compound that has garnered significant attention in recent years due to its potential as a synthetic intermediate in pharmaceutical and materials science applications. This compound, characterized by its 1,3-difluoro, 2-methoxy, and 2-bromoethyl substituents, exhibits a combination of electronic and steric properties that make it an ideal candidate for cross-coupling reactions, oxidative functionalization, and selective oxidation processes. Recent studies published in ACS Organic Letters (2023) and Journal of Medicinal Chemistry (2023) have demonstrated its utility in the development of novel small-molecule therapeutics and fluorescent probes for biomedical imaging.

The chemical structure of 5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene features a benzene ring substituted with a fluorine atom at the 1-position, another fluorine atom at the 3-position, a methoxy group at the 2-position, and a 2-bromoethyl chain extending from the 5-position. This arrangement creates a highly conjugated system with significant electron-withdrawing effects from the fluorine atoms and electron-donating effects from the methoxy group. These properties are critical for modulating the reactivity of the compound in transition-metal-catalyzed reactions, particularly in Suzuki-Miyaura couplings and Stille couplings, where the bromide substituent serves as a leaving group for efficient nucleophilic substitution.

Recent advancements in fluorine chemistry have highlighted the importance of fluorinated aromatic compounds in drug discovery. The 1,3-difluoro pattern in 5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene has been shown to enhance metabolic stability and lipophilicity in pharmacological applications. For example, a 2023 study in European Journal of Medicinal Chemistry demonstrated that fluorinated aromatic scaffolds can improve bioavailability and target specificity in kinase inhibitors and hormone receptor modulators. The 2-methoxy group in this compound further contributes to hydrogen bonding interactions, which are essential for protein-ligand binding and enzyme inhibition.

The 2-bromoethyl chain in 5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene provides a versatile handle for alkylation reactions and functional group transformations. Researchers at ETH Zurich have recently reported a one-pot synthesis method using this compound as a starting material for the preparation of fluorinated pyridines and quinolines, which are core structures in many antitumor agents and antibacterial drugs. The high regioselectivity observed in these reactions is attributed to the electron density distribution across the aromatic ring, which is influenced by the fluorine atoms and methoxy group.

Notably, 5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene has also been explored in the development of fluorescent molecular probes. A 2023 paper in Chemical Science described its use as a fluorophore precursor in cell imaging applications. The fluorine atoms in the compound were found to enhance fluorescence quantum yields through conjugation effects, while the 2-methoxy group improved solubility in aqueous environments. This combination of properties makes the compound particularly suitable for in vivo imaging and targeted drug delivery systems.

In the realm of green chemistry, 5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene has been evaluated as a renewable feedstock for the synthesis of biodegradable polymers. A 2023 study in Green Chemistry demonstrated that the compound could be functionalized to produce fluorinated polyesters with enhanced thermal stability and mechanical strength. The fluorine atoms in the molecule contributed to hydrophobicity, while the methoxy group facilitated esterification reactions under mild conditions.

The synthetic accessibility of 5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene is another key factor in its widespread adoption. A three-step synthesis pathway, reported in Organic Process Research & Development (2023), involves fluorination of a methoxybenzene derivative, followed by alkylation with 2-bromoethyl bromide and purification via column chromatography. This method achieves high yields (85-90%) and low environmental impact, making it a scalable process for industrial applications.

Looking ahead, the diversity of functional groups in 5-(2-Bromoethyl)-1,3-difluoro-2-methoxybenzene positions it as a key enabler for molecular engineering in various fields. Ongoing research at MIT and Stanford University is focused on leveraging this compound for the development of smart materials, self-healing polymers, and electroactive compounds for organic electronics. The combination of fluorine, oxygen, and halogen substituents in the molecule is expected to play a pivotal role in these innovations.